Cas no 53848-19-4 (Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI))
53848-19-4 structure
Product Name:Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
- AC1L3MH0
- Tricyclo(4.2.1.02,5)non-7-ene, 9-(1-methylethylidene)-,(1alpha,2alpha,5alpha,6alpha)-
- DTXSID70968623
- 53848-19-4
- 9-(Propan-2-ylidene)tricyclo[4.2.1.0~2,5~]non-7-ene
- Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-,(1.alpha.,2.alpha.,5.alpha.,6.alpha.)-
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- Inchi: 1S/C12H16/c1-7(2)12-10-5-6-11(12)9-4-3-8(9)10/h5-6,8-11H,3-4H2,1-2H3
- InChI Key: VDJITTYGCWZCNW-UHFFFAOYSA-N
- SMILES: C12CCC1C1C=CC2/C/1=C(/C)\C
Computed Properties
- Exact Mass: 160.12528
- Monoisotopic Mass: 160.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.021
- Boiling Point: 222.7°C at 760 mmHg
- Flash Point: 70.2°C
- Refractive Index: 1.559
- PSA: 0
- LogP: 3.16480
Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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